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This technical guide provides a comprehensive overview of the solubility of aluminum lactate
in aqueous and organic media. Due to a notable scarcity of precise quantitative solubility data
in publicly accessible literature, this document emphasizes the experimental methodologies
required to determine these values. The information presented herein is intended to equip
researchers with the foundational knowledge to assess the solubility of aluminum lactate for
applications in pharmaceutical and chemical research.

Solubility Profile of Aluminum Lactate

Aluminum lactate (Al(C3Hs03)3), the aluminum salt of lactic acid, is generally characterized as
a white, crystalline powder.[1] Its solubility is a critical parameter for its use in various
formulations, including cosmetics, pharmaceuticals, and as a precursor in chemical synthesis.

[1][°]

Aqueous Solubility

Aluminum lactate is widely reported to be soluble in water.[1][2][3][4] Some sources describe
it as "very soluble in cold water".[5][6][7][8] One manufacturer specifies the solubility at 20°C to
be in the range of 10 to 100 g/L.[9] Another specialty chemical supplier offers an aqueous
solution with a concentration of approximately 30%, indicating a high degree of solubility.[10]
The pH of a 1% aqueous solution is approximately 4, and for a 100 g/L solution, the pH is in the
range of 3.0 to 4.0 at 25°C.[8][9]
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Organic Solvent Solubility

Quantitative data on the solubility of aluminum lactate in common organic solvents such as
alcohols, ketones, and ethers is not readily available in the reviewed literature. One source
gualitatively states that a form of aluminum lactate is insoluble in alcohol and ether, while
being soluble in mineral spirits, hot oil, glycol, and chlorinated hydrocarbons.[11] However, the
prevalent form of aluminum lactate is generally considered water-soluble. The solubility in
organic solvents is expected to be significantly lower than in water due to the ionic nature of the
salt.

Quantitative Solubility Data

The following table summarizes the available quantitative and semi-quantitative solubility data
for aluminum lactate. The lack of extensive data highlights a significant knowledge gap and
underscores the need for empirical determination.

Temperature

Solvent °C) Solubility (g/L) pH of Solution  Source(s)
~4 (for 1%
Water 20 10 - 100 . [9]
solution)
N 3.0 - 4.0 (for 100
Water 25 Not Specified ) [8]
g/L solution)
~300 (as a 30%
Water Not Specified aqueous Not Specified [10]
solution)
Alcohol Not Specified Insoluble Not Applicable [11]
Ether Not Specified Insoluble Not Applicable [11]
Mineral Spirits Not Specified Soluble Not Applicable [11]
Hot Oil Not Specified Soluble Not Applicable [11]
Glycol Not Specified Soluble Not Applicable [11]
Chlorinated N ]
Not Specified Soluble Not Applicable [11]
Hydrocarbons
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*Note: The qualitative data from this single source should be treated with caution as it also
contradicts the widely reported aqueous solubility.

Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, protocol for the determination of the solubility of
aluminum lactate in a given solvent. This protocol is a synthesis of standard laboratory
methods for solubility measurement.

Materials and Equipment

e Aluminum Lactate (high purity)

e Solvent of interest (e.g., deionized water, ethanol, methanol)
e Analytical balance

o Temperature-controlled shaker or water bath

o Calibrated thermometer

e Syringe filters (e.g., 0.45 um PTFE or nylon)

e Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., spectrophotometer, HPLC, LC-MS)

Experimental Workflow Diagram
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Experimental Workflow for Solubility Determination
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Caption: A flowchart illustrating the key steps for determining the solubility of aluminum
lactate.

Step-by-Step Procedure

o Preparation of Saturated Solution:

o Add an excess amount of aluminum lactate to a known volume of the solvent in a sealed
container (e.g., a flask or vial). The presence of undissolved solid is essential to ensure
saturation.

o Place the container in a temperature-controlled shaker or water bath set to the desired
temperature.

o Equilibration:

o Agitate the mixture for a sufficient period to ensure equilibrium is reached. A period of 24
to 48 hours is typically recommended.

o Periodically check for the continued presence of undissolved solid.

o Sample Collection and Preparation:
o Once equilibrium is established, cease agitation and allow the undissolved solid to settle.
o Carefully withdraw a sample of the supernatant using a syringe.

o Immediately filter the sample through a syringe filter (e.g., 0.45 um) into a clean, dry
container. This step is critical to remove any suspended solid particles.

o Accurately dilute the filtered sample with the solvent to a concentration that falls within the
linear range of the chosen analytical method.

Quantification of Dissolved Aluminum Lactate

The concentration of aluminum lactate in the diluted, filtered sample can be determined by
quantifying either the aluminum ion or the lactate ion. Quantification of the lactate anion is often
more straightforward.
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3.4.1 Enzymatic-Spectrophotometric Method for Lactate Quantification

This method is based on the enzymatic oxidation of lactate to pyruvate, which is coupled to the
reduction of NAD* to NADH. The resulting NADH can be quantified by its absorbance at 340
nm.

« Reagents:

o

Lactate dehydrogenase (LDH) enzyme

[¢]

Nicotinamide adenine dinucleotide (NAD™)

[¢]

Glycine buffer solution

[e]

L-Lactic acid standard solutions

e Procedure:

[¢]

Prepare a series of standard lactate solutions of known concentrations.
o Prepare a reaction mixture containing the glycine buffer, NAD*, and LDH.

o To separate tubes, add a small volume of the reaction mixture. Add either the standard
solutions, the diluted sample, or a blank (solvent) to the respective tubes.

o Incubate the tubes at a controlled temperature (e.g., 37°C) for a set period (e.g., 15
minutes) to allow the reaction to complete.

o Measure the absorbance of each solution at 340 nm using a spectrophotometer.

o Create a calibration curve by plotting the absorbance of the standard solutions against
their known concentrations.

o Determine the lactate concentration in the sample by interpolating its absorbance on the
calibration curve.

3.4.2 Alternative Method: High-Performance Liquid Chromatography (HPLC)
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For more complex matrices or for orthogonal validation, HPLC can be used.
e Instrumentation and Columns:
o An HPLC system equipped with a UV or refractive index (RI) detector.

o A suitable column for organic acid analysis (e.g., a reverse-phase C18 column or a
specific ion-exchange column).

e Mobile Phase:

o Atypical mobile phase for lactate analysis on a C18 column would be an acidic aqueous
buffer (e.g., dilute phosphoric acid or phosphate buffer at a low pH).

e Procedure:

o

Prepare a calibration curve using standard solutions of aluminum lactate.

[¢]

Inject the diluted sample and the standards onto the HPLC system.

[¢]

Identify the lactate peak based on its retention time compared to the standards.

[e]

Quantify the lactate concentration based on the peak area and the calibration curve.

Calculation of Solubility

» Calculate the concentration of lactate in the original, undiluted supernatant by multiplying the
measured concentration by the dilution factor.

» Convert the concentration of lactate to the concentration of aluminum lactate using their
stoichiometric relationship (3 moles of lactate per 1 mole of aluminum lactate) and the
molecular weight of aluminum lactate (294.19 g/mol ).

o Express the final solubility in the desired units, such as g/L or mol/L.

Conclusion

While aluminum lactate is established as being soluble in water, there is a clear deficiency in
the availability of precise, quantitative solubility data across a range of temperatures and in
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various organic solvents. This guide provides a robust experimental framework for researchers
to systematically determine the solubility of aluminum lactate. The detailed protocols for
sample preparation and analytical quantification are designed to yield reliable and reproducible
data, which is essential for the effective formulation and application of this compound in
scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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